3-(2-Chloro-4-cyanophenyl)propanol

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 3-chloro-4-(3-hydroxypropyl)benzonitrile
• InChI: InChI=1S/C10H10ClNO/c11-10-6-8(7-12)3-4-9(10)2-1-5-13/h3-4,6,13H,1-2,5H2
• InChI Key: YZNGLCDGCQMBNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)Cl)CCCO

Description

3-(2-Chloro-4-cyanophenyl)propanol is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(2-chloro-4-cyanophenyl)-propanoic acid (14.3 g, 0.068 mol) in 70 mL of dry THF at -18° C. was added B2H6 (72 ml, 0.068 mol) in THF. The mixture was stirred at room temperature overnight. After addition of water, the layers were separated and the aqueous phase was extracted with ether. Evaporation and distillation gave 3-(2-chloro-4-cyanophenyl)propanol as an oil: 11.0 g; bp 55°-60° C. (0.005 mm Hg). Anal. calcd for C10H10ClNO: C, 61.39; H, 5.15; N, 7.16. Found: C, 61.02; H, 5.19; N, 6.76. ##STR31##